1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide

• IUPAC Name: 1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C14H21N3OS/c15-13(18)12-6-3-7-17(12)8-11-9-19-14(16-11)10-4-1-2-5-10/h9-10,12H,1-8H2,(H2,15,18)
• InChI Key: VGMBDSPMADLSIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=NC(=CS2)CN3CCCC3C(=O)N
• Molecular Formula: C14H21N3OS
• Molecular Weight: 279.40 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole.

Synthesis Analysis

Thiazoles can be synthesized through a variety of methods. For instance, a mixture of 1-(5-(1,2,3,4-tetrahydronaphthalen-6-yl)thiazol-2-yl)hydrazine and different aromatic aldehydes in absolute ethanol, were heated during the initial stage of reaction.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions. For instance, they can participate in donor–acceptor, nucleophilic, and oxidation reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

Thiazoles exhibit remarkable antimicrobial properties. Some derivatives of this compound have demonstrated efficacy against bacteria and fungi. .

Anticancer Potential

Thiazoles play a crucial role in cancer research. Notably, tiazofurin, a compound related to our target, has shown promise as an anticancer agent. .

Antioxidant Properties

Certain derivatives of our compound exhibit potent antioxidant activity. These molecules can scavenge free radicals, protecting cells from oxidative damage. .

Antiviral Applications

Thiazoles have been investigated for their antiviral properties. .

Neuroprotective Effects

Although specific studies on our compound are scarce, thiazoles have been associated with neuroprotective properties. .

Anti-Inflammatory and Analgesic Activities

Thiazoles may modulate inflammatory responses and provide pain relief. .

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been found to interact with various biological targets to exert their effects . For instance, some thiazole derivatives have been found to inhibit the demethylation of ergosterol on the cell membrane of fungi, thereby killing the fungi .

Biochemical Pathways

Thiazole derivatives have been found to affect various biochemical pathways depending on their specific targets . For instance, some thiazole derivatives have been found to affect the synthesis of neurotransmitters, such as acetylcholine .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the bioavailability of this compound may be influenced by these properties.

Result of Action

Thiazole derivatives have been found to have various effects at the molecular and cellular level depending on their specific targets . For instance, some thiazole derivatives have been found to have cytotoxic activity on human tumor cell lines .

Action Environment

The synthesis of thiazole derivatives has been found to be environmentally friendly, suggesting that the action of this compound may also be environmentally friendly .

Future Directions

Thiazole derivatives have a wide range of biological activities and are a focus of ongoing research. They are being studied for potential applications in various pathological conditions.